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Compound of Interest

Compound Name: PXS-5120A

Cat. No.: B610345 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the investigational drug PXS-5120A with

other amine oxidases, focusing on its selectivity profile. The information presented is intended

to support researchers and professionals in drug development in understanding the specific

inhibitory action of PXS-5120A.

PXS-5120A is a potent, irreversible inhibitor of Lysyl Oxidase-Like 2 (LOXL2) and Lysyl

Oxidase-Like 3 (LOXL3).[1] It belongs to the class of fluoroallylamine inhibitors and has

demonstrated anti-fibrotic activity.[1] A key characteristic of PXS-5120A is its high selectivity for

LOXL2 over other members of the lysyl oxidase (LOX) family and other amine oxidases.

Comparative Inhibitory Activity of PXS-5120A
The following table summarizes the in vitro inhibitory activity of PXS-5120A against a panel of

human amine oxidases. The data highlights the compound's high potency towards LOXL2 and

LOXL3, with significantly lower activity against other related enzymes.
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Amine
Oxidase Target

Enzyme
Source

IC50 (nM)
Fold
Selectivity vs.
LOXL2

Reference

LOXL2
Recombinant

Human
5 -

MedchemExpres

s

LOXL3
Recombinant

Human
16 0.31x

MedchemExpres

s

LOX
Recombinant

Human

>1500 (pIC50 =

5.8)
>300-fold

MedchemExpres

s

LOXL4
Recombinant

Human
280 56x

MedchemExpres

s

MAO-A Human
Negligible

Activity
- [1][2]

MAO-B Human
Negligible

Activity
- [1]

*Published data indicates that PXS-5120A was optimized to have "negligible substrate activity

in vitro for related amine oxidase family members," including MAO-A and MAO-B. Specific IC50

values are not publicly available.[1][2]

Signaling Pathways
To understand the functional implications of PXS-5120A's inhibitory action, it is crucial to

consider the signaling pathways in which its primary targets, LOXL2 and LOXL3, are involved.
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Figure 1: LOXL2 Signaling Pathway in Fibrosis and Cancer.
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Figure 2: LOXL3 Signaling in EMT and Cancer Progression.

Experimental Protocols
The determination of the inhibitory activity of PXS-5120A and its cross-reactivity with other

amine oxidases involves specific biochemical assays. Below are generalized protocols for the

key experimental methods used.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b610345?utm_src=pdf-body-img
https://www.benchchem.com/product/b610345?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610345?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Amplex® Red-Based Fluorometric Assay for Lysyl
Oxidase Activity
This assay is commonly used to measure the activity of lysyl oxidase and its inhibition. The

principle of the assay is the detection of hydrogen peroxide (H₂O₂), a byproduct of the lysyl

oxidase-catalyzed oxidation of its substrates.

Start

Prepare Reagents:
- Amine Oxidase Enzyme
- PXS-5120A/Test Inhibitor
- Amplex® Red Reagent

- Horseradish Peroxidase (HRP)
- Substrate (e.g., putrescine)

Incubate Enzyme
with Inhibitor

Add Substrate Mix
(Amplex® Red, HRP, Substrate)

Enzymatic Reaction:
Substrate + O₂ → Aldehyde + H₂O₂

Detection Reaction:
H₂O₂ + Amplex® Red --(HRP)--> Resorufin (Fluorescent)

Measure Fluorescence
(Ex/Em ~540/590 nm) End

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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